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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B15586009

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the handling, storage, and use of

11-O-Methylpseurotin A, a fungal metabolite of the pseurotin family.[1] This document is

intended to support the reliable and reproducible use of this compound in research and

development settings.

Product Information
11-O-Methylpseurotin A is a natural product of mixed polyketide synthase-nonribosomal

peptide synthetase (PKS/NRPS) origin, isolated from the marine-derived fungus Aspergillus

fumigatus.[1][2][3] Its primary reported biological activity is the selective inhibition of a Hof1

deletion strain of Saccharomyces cerevisiae, suggesting a potential mechanism of action

related to the regulation of mitosis and cytokinesis.[2][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 11-O-Methylpseurotin A is presented in

Table 1 for easy reference.
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Property Value Reference

CAS Number 956904-34-0 [6][7][8]

Molecular Formula C₂₃H₂₇NO₈ [6][9]

Molecular Weight 445.46 g/mol [6][7][9]

Appearance White solid powder [8][10]

Purity ≥98% [10]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Ethanol, and

Methanol.[7][8][10] Limited

solubility in water.[5]

Handling and Storage
Proper handling and storage are critical to maintain the integrity and activity of 11-O-
Methylpseurotin A.

Safety Precautions
Hazard Statements: Harmful if swallowed. Very toxic to aquatic life with long-lasting effects.

[6]

Precautionary Statements:

Wash skin thoroughly after handling.[11]

Do not eat, drink or smoke when using this product.[11]

Avoid release to the environment.[6]

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[6]

Wear protective gloves, protective clothing, eye protection, and face protection.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, protective gloves, and a lab coat.[12] Handle in a well-ventilated

area or under a chemical fume hood.[12]

Storage Conditions
To prevent degradation, adhere to the following storage recommendations. The compound is

sensitive to temperature, light, and moisture.[5]

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 2 years

Protect from light and

moisture.[7] Store in a

desiccated, dark

environment.[5]

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to minimize

freeze-thaw cycles.[5]

[7]

Stock Solution in

DMSO
4°C Up to 2 weeks For short-term use.[7]

Experimental Protocols
The following protocols provide standardized procedures for the preparation of solutions and

assessment of stability.

Protocol 1: Preparation of Stock and Working Solutions
This protocol details the preparation of a 10 mM stock solution in DMSO, a common starting

point for various assays.[7]

Materials:

11-O-Methylpseurotin A (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO, ≥99.7%)[7]
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Sterile microcentrifuge tubes

Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate Mass: Use the following formula to determine the mass of 11-O-Methylpseurotin
A required to prepare the desired stock solution concentration and volume:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) /

1000[7]

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 445.46 g/mol /

1000 = 4.45 mg[7]

Weighing: In a sterile environment (e.g., laminar flow hood), carefully weigh the calculated

mass of 11-O-Methylpseurotin A and place it into a sterile microcentrifuge tube.[7]

Solvent Addition: Add the desired volume of anhydrous DMSO to the microcentrifuge tube.[7]

Dissolution: Vortex the tube for 1-2 minutes until the solid is completely dissolved. Visually

inspect the solution to ensure no particulate matter remains.[7] Sonication may be used to

aid dissolution, but avoid heating.[5]

Storage: Store the stock solution at -80°C in aliquots to avoid repeated freeze-thaw cycles.

[5][7]

Note on Working Solutions: For aqueous working solutions, perform serial dilutions from the

DMSO stock. Ensure the final DMSO concentration in the experimental medium is low (ideally

≤ 0.1%) to avoid solvent-mediated effects on cells.[5]

Protocol 2: General Stability Assessment using HPLC
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This protocol provides a framework for evaluating the stability of 11-O-Methylpseurotin A
under specific experimental conditions.[5]

Materials:

11-O-Methylpseurotin A solution of known concentration

HPLC system with a suitable detector (e.g., UV or Mass Spectrometry)

C18 reverse-phase HPLC column

Appropriate mobile phase (e.g., acetonitrile and water gradient)

Incubator, water bath, or light chamber for stress conditions

Procedure:

Initial Analysis (Time Zero):

Inject a sample of the freshly prepared 11-O-Methylpseurotin A solution onto the HPLC

system.

Record the chromatogram and determine the peak area of the intact compound. This

serves as the baseline (100% stability).[5]

Stress Conditions:

Aliquot the solution into separate tubes for each condition to be tested (e.g., different pH

values, temperatures, light exposure).

Incubate the samples under the desired stress conditions for a defined period.

Time-Point Analysis:

At predetermined time points, remove an aliquot from each stress condition.

Inject the sample onto the HPLC system and record the chromatogram.

Determine the peak area of the remaining intact 11-O-Methylpseurotin A.
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Data Analysis:

Calculate the percentage of the compound remaining at each time point relative to the

time-zero sample.

Plot the percentage of the remaining compound versus time to determine the degradation

kinetics.[5]

Biological Activity and Mechanism of Action
The primary characterized biological activity of 11-O-Methylpseurotin A is its selective

inhibition of a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene.[2][4][5] The

Hof1 protein is a key regulator of cytokinesis, involved in coordinating actomyosin ring

contraction and septum formation.[5] This suggests that 11-O-Methylpseurotin A's

mechanism of action may involve the disruption of cell cycle control.[4]

While direct in-vivo efficacy studies on 11-O-Methylpseurotin A are limited, related pseurotins

have demonstrated anti-inflammatory and anti-cancer activities.[4] For instance, Pseurotin A

has shown effects in models of osteoporosis and hepatocellular carcinoma, and Pseurotin D

has demonstrated anti-inflammatory properties.[4] These activities are often attributed to the

modulation of key signaling pathways, such as the STAT pathway.[4]

Proposed Signaling Pathway in S. cerevisiae
The following diagram illustrates the proposed involvement of Hof1 in the cytokinesis pathway

of S. cerevisiae and the potential inhibitory role of 11-O-Methylpseurotin A.

Mitosis Cytokinesis

Mitotic Exit Network

Hof1

Activates Actomyosin Ring Contraction

Septum Formation

Coordinates

Coordinates
11-O-Methylpseurotin A

Inhibits (in hof1Δ context)
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Click to download full resolution via product page

Caption: Proposed role of Hof1 in yeast cytokinesis and potential inhibition by 11-O-
Methylpseurotin A.

Experimental Workflows
The following diagram outlines a general workflow for conducting in-vitro cell-based assays

with 11-O-Methylpseurotin A.
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Caption: General workflow for in-vitro experiments using 11-O-Methylpseurotin A.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15586009/docs?utm_src=pdf-body-img#application-notes-and-protocols-11-o-methylpseurotin-a
https://www.benchchem.com/product/b15586009/docs?utm_src=pdf-body#application-notes-and-protocols-11-o-methylpseurotin-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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